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Compound of Interest

Compound Name:
2-Phenyl-2-(phenylamino)ethan-1-

ol

Cat. No.: B12317104

Get Quote

Executive Summary
2-Anilino-2-phenylethanol (IUPAC: 2-phenyl-2-(phenylamino)ethan-1-ol) is a vicinal amino

alcohol featuring a secondary amine and a primary alcohol. It serves as a privileged scaffold in

medicinal chemistry, acting as a precursor to chiral oxazolidinones, imidazoles, and as a ligand

in asymmetric catalysis. Its structural integrity relies on the regioselective opening of styrene

oxide, where the nucleophilic attack occurs at the benzylic position, controlled by steric and

electronic factors.
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Property Data

IUPAC Name 2-Phenyl-2-(phenylamino)ethan-1-ol

CAS Registry 13891-02-6

Molecular Formula

Molecular Weight 213.28 g/mol

Chiral Center C2 (Benzylic position)

Key Functionality -Amino Alcohol (1,2-amino alcohol)

Molecular Architecture & Stereochemistry
Connectivity and Regioisomerism
The molecule consists of an ethanol backbone substituted at the C2 position with both a phenyl

ring and an anilino (

) group. This specific connectivity distinguishes it from its regioisomer, 2-anilino-1-
phenylethanol, where the phenyl group is on C1 (the carbinol carbon).

2-Anilino-2-phenylethanol (Target):

2-Anilino-1-phenylethanol (Isomer):

The "2-anilino-2-phenyl" structure is thermodynamically accessible via Lewis acid-catalyzed

ring opening of styrene oxide, which directs the nucleophile (aniline) to the more substituted

benzylic carbon due to the stabilization of the developing positive charge in the transition state.

Conformational Analysis
The vicinal arrangement of the hydroxyl (-OH) and amino (-NHPh) groups allows for the

formation of an intramolecular hydrogen bond. This interaction creates a pseudo-5-membered

ring conformation, which significantly influences the molecule's reactivity and spectroscopic

properties.

H-Bond Donor: Hydroxyl group (or Amine, depending on solvent/pH).
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H-Bond Acceptor: Amine nitrogen (or Hydroxyl oxygen).

Consequence: This pre-organization makes the molecule an excellent bidentate ligand for

metal coordination (e.g., in Zn or Cu catalysis).

Synthesis & Experimental Protocol
Reaction Pathway: Regioselective Aminolysis
The synthesis involves the nucleophilic ring-opening of styrene oxide by aniline. While

uncatalyzed reactions often yield mixtures favoring the terminal attack (sterically less hindered),

the use of a Lewis acid catalyst reverses this selectivity to favor the benzylic attack.
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Figure 1: Regioselective synthesis pathway. Lewis acid catalysis promotes attack at the

benzylic position.

Detailed Protocol (Self-Validating)
Objective: Synthesis of 2-anilino-2-phenylethanol via Lewis Acid Catalysis.

Reagents:

Styrene Oxide (1.0 equiv)[1][2]

Aniline (1.0 equiv)[1][2]

Catalyst: Zinc Perchlorate Hexahydrate (

) (5 mol%) or Sulfated Tin Oxide.
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Solvent: Acetonitrile or Solvent-free.

Step-by-Step Methodology:

Preparation: In a dry round-bottom flask, dissolve 10 mmol of styrene oxide and 10 mmol of

aniline in 15 mL of acetonitrile.

Catalysis: Add 0.5 mmol (5 mol%) of the Zinc catalyst.

Reaction: Stir the mixture at room temperature (

) for 4–6 hours.

Validation Point: Monitor via TLC (Silica gel, Hexane:EtOAc 3:1). The epoxide spot (

) should disappear, and a new polar spot (Product,

) should appear.

Quench & Workup: Dilute with ethyl acetate (30 mL) and wash with water (

mL) to remove the catalyst.

Purification: Dry the organic layer over

, concentrate in vacuo. Purify the residue via column chromatography (Silica gel) or
recrystallization from ethanol/hexane to obtain the pure solid.

Spectroscopic Characterization
To confirm the structure and distinguish it from the regioisomer, NMR spectroscopy is the

definitive tool. The chemical shift of the methine proton is diagnostic.

Diagnostic NMR Data
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Differentiation Rule:

2-Anilino-2-phenylethanol: The benzylic proton is attached to Nitrogen. It typically appears

upfield relative to an oxygen-substituted benzylic proton.

2-Anilino-1-phenylethanol: The benzylic proton is attached to Oxygen. It appears further

downfield (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-phenylethan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12317104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ppm) due to the higher electronegativity of oxygen.

Applications in Drug Development
The 2-anilino-2-phenylethanol scaffold is a versatile building block:

Oxazolidinone Synthesis: Reaction with phosgene or carbonyldiimidazole (CDI) yields 3,4-

diphenyloxazolidin-2-one, a core structure in antimicrobial agents (e.g., Linezolid analogs).

Chiral Auxiliaries: The enantiopure form (derived from chiral styrene oxide) is used to induce

stereoselectivity in alkylation and reduction reactions.

Heterocyclic Chemistry: Cyclization with aldehydes leads to oxazolidines, which are

precursors to various alkaloids.
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Figure 2: Downstream applications of the 2-anilino-2-phenylethanol scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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